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Storage Conditions & Stability Data

The table below summarizes the key quantitative data for the long-term storage of CEP-28122:

Form Condition Temperature Duration

Powder Dry -20°C 2 years [1]

Solution (in DMSO) Dry -80°C 6 months [1]

Solution (in DMSO) Dry 4°C 2 weeks [1]

Frequently Asked Questions

Here are answers to specific issues you might encounter during your experiments with CEP-28122.

Q: What is the biological activity of CEP-28122?

A: CEP-28122 is a highly potent and selective orally active inhibitor of anaplastic lymphoma
kinase (ALK). It has demonstrated antitumor activity in experimental models of human cancers,

including ALK-positive anaplastic large-cell lymphoma (ALCL), non-small cell lung cancer
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(NSCLC), and neuroblastoma. Its IC50 value in an enzyme-based TRF assay is 1.9 ± 0.5 nM

[1] [2].

Q: My CEP-28122 solution in DMSO has been in the fridge (4°C) for a month. Can I still use it?

A: It is not recommended. The manufacturer advises that solutions in DMSO are stable for only

2 weeks at 4°C. Using it beyond this period may lead to reduced potency and unreliable
experimental results due to potential compound degradation [1].

Q: I see that the powder should be stored at -20°C. What might happen if it is left at room

temperature for an extended period?

A: While specific degradation products are not listed, the primary risks are a loss of potency

and an increase in the impurity profile of the compound. For long-term stability, the container
should be kept tightly sealed in a cool, well-ventilated area and away from direct sunlight and

sources of ignition [3] [1].

Q: After thawing my CEP-28122 DMSO stock from -80°C, I noticed some precipitation. What

should I do?

A: Gently warm the vial to room temperature. If the precipitate does not dissolve, you can try

warming the solution in a water bath at 25-30°C with gentle shaking. Avoid repeated freeze-
thaw cycles, as this can accelerate degradation. It is best practice to aliquot the stock solution

into single-use vials upon first preparation [3].

Troubleshooting Guide

This guide outlines common problems and steps to resolve them.

Problem: Unexpectedly low biological activity in cell-based assays.

Potential Cause 1: Degradation of the compound due to improper storage.

Solution: Confirm that the storage conditions and duration align with the manufacturer's
recommendations. Prepare a fresh stock solution from powder stored correctly at -20°C [1].

Potential Cause 2: Inaccurate concentration of the stock solution.
Solution: Ensure the DMSO used is anhydrous and of high quality. Allow the frozen stock to

warm to room temperature inside the vial to prevent water condensation, which can dilute the
solution.

Problem: Visible contamination or discoloration of the solution.
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Potential Cause: Chemical contamination or reaction with an incompatible material.

Solution: Discard the solution. CEP-28122 is incompatible with strong acids, strong alkalis,
and strong oxidizing or reducing agents. Ensure all equipment used is clean and chemically

compatible [3].

The storage workflow for CEP-28122 can be summarized as follows:

Start: Receive CEP-28122

Determine Physical Form

Powder Form

 Solid

Solution in DMSO

 Liquid

Store at -20°C Store at 4°C Store at -80°C

Stable for 2 years Use within 2 weeks Use within 6 months
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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